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Compound of Interest

Compound Name: 3-bromobenzene-1,2-diol

Cat. No.: B077559

This technical guide provides a comprehensive overview of 3-bromobenzene-1,2-diol, a
halogenated aromatic compound with significant applications in organic synthesis, medicinal
chemistry, and material science.[1] It serves as a versatile building block for constructing more
complex molecules, including pharmaceutical intermediates and functionalized organic
compounds.[1]

Nomenclature

o |[UPAC Name: 3-bromobenzene-1,2-diol[2][3]

e Synonyms: A variety of synonyms are used to refer to this compound, including:

o

3-Bromocatechol[2][3][4]

[¢]

3-bromopyrocatechol[2][3]

[¢]

1,2-Benzenediol, 3-bromo-[2][3]

o

3-BROMO-1,2-BENZENEDIOL[2][3]

o

1-Bromo-2,3-dihydroxybenzene[3]

[¢]

2,3-dihydroxy-bromobenzene[3]

Chemical and Physical Properties
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The key quantitative data for 3-bromobenzene-1,2-diol are summarized in the table below for

easy reference and comparison.

Property Value Source
Molecular Formula C6H5Bro2 [21[3]1[5][6]
Molecular Weight 189.01 g/mol [41[5]
CAS Number 14381-51-2 [2][3][5]
Melting Point 40-41 °C [718]
Boiling Point 243 °C [71[8]
Density 1.844 g/cm3 [718]
Flash Point 101 °C [7]
pKa 8.26 + 0.10 (Predicted) [8]
White to gray to brown powder
Appearance _ [81[°]
or needle-like crystals
B Soluble in organic solvents;
Solubility ) ) [9][10]
sparingly soluble in water
Inert atmosphere, Room
Storage [4]71(8]

Temperature

Experimental Protocols

Synthesis of 3-bromobenzene-1,2-diol from 2-bromo-6-methoxyphenol[5][10]

This protocol details a common method for the synthesis of 3-bromocatechol.

Materials:

e 2-bromo-6-methoxyphenol (8.00 g, 39.4 mmol)

o Anhydrous dichloromethane (40 mL)
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e Boron tribromide (1 M in dichloromethane, 43.1 mmol, 43.0 mL)
e Ice water

e Magnesium sulfate (anhydrous)

Procedure:

» Dissolve 2-bromo-6-methoxyphenol in anhydrous dichloromethane in a suitable reaction
vessel.

e Cool the solution to -78 °C using a dry ice/acetone bath.
e Slowly add boron tribromide (1 M in dichloromethane) to the cooled solution.

 After the addition is complete, allow the reaction mixture to stir at room temperature for 1
hour.

e Pour the reaction mixture into ice water and continue to stir for 30 minutes.
o Perform an extraction with dichloromethane (3 x 30 mL).
o Combine the organic layers and dry with anhydrous magnesium sulfate.

o Concentrate the solution under reduced pressure to yield the product as a brownish oll
(Expected yield: ~6.90 g, 93%).[5]

Analysis:

o Thin Layer Chromatography (TLC): An Rf value of 0.2 is observed using a mobile phase of
toluene/ethyl acetate (9:1).[5][10]

e 1H NMR (in CDCI3): 8H 5.60 (1H, broad s, OH), 5.69 (1H, broad s, OH), 6.72 (1H, dd, J 8.1,
8.1 Hz), 6.87 (1H, dd, J 1.5, 8.1 Hz), 7.00 (1H, dd, J 1.5, 8.1 Hz).[5][10]

« 13C NMR (in CDCI3): 5C 109.5, 114.9, 121.9, 123.3, 140.3, 144.5.[5][10]

Visualizations
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Synthesis Workflow for 3-bromobenzene-1,2-diol

Start: 2-bromo-6-methoxyphenol e Stir at room temperature
n anhycrous CH2GI2 Coolto 78 °C Add BBr3 (1M in CH2CI2) i Quench with ice water

Extract with CH2CI2 (3x) }—»

Dry organic layer @
(anhydrous MgSO4)

Click to download full resolution via product page

Caption: Synthesis workflow of 3-bromobenzene-1,2-diol.

Precursor Relationships for 3-bromobenzene-1,2-diol Synthesis

2-Bromo-6-methoxyphenol 3-Bromo-2-hydroxybenzaldehyde 1-Bromo-2,3-dimethoxybenzene 2-Bromophenol Catechol 3-Bromophenol Bromobenzene

Click to download full resolution via product page

Caption: Precursors for the synthesis of 3-bromobenzene-1,2-diol.

Applications and Significance

3-bromobenzene-1,2-diol is a compound of interest in several scientific and industrial
domains:

e Pharmaceutical and Agrochemical Intermediate: It serves as a crucial intermediate in the
synthesis of various drugs and agrochemicals.[8][10]

¢ Organic Synthesis: Its structure makes it a valuable building block for creating complex
organic molecules, including analogs of natural products and other functionalized
compounds.[1]

» Medicinal Chemistry: This compound is utilized in the development of new drug candidates,
with its structure contributing to potential therapeutic activities, including antimicrobial,
antiviral, and anticancer effects.[1]
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o Material Science: It finds applications in the design of specialty chemicals, dyes, and
pigments.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.xindaobiotech.com/3-bromobenzene-12-diol-cas14381-51-2-product/
https://www.benchchem.com/product/b077559?utm_src=pdf-custom-synthesis
https://www.xindaobiotech.com/3-bromobenzene-12-diol-cas14381-51-2-product/
https://www.xindaobiotech.com/3-bromobenzene-12-diol-cas14381-51-2-product/
https://www.pschemicals.com/index.php?p=product&CAS_nr=14381-51-2&id=788369
https://pubchem.ncbi.nlm.nih.gov/compound/bromocatechol
https://pubchem.ncbi.nlm.nih.gov/compound/bromocatechol
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh2d6f0111?context=bbe
https://www.chemicalbook.com/synthesis/3-bromobenzene-1-2-diol.htm
https://wap.guidechem.com/dictionary/en/14381-51-2.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB1841028_EN.htm
https://chemdad.com/index.php?c=article&id=66199
https://www.guidechem.com/encyclopedia/3-bromobenzene-1-2-diol-dic18185.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1841028.htm
https://www.benchchem.com/product/b077559#iupac-name-and-synonyms-for-3-bromobenzene-1-2-diol
https://www.benchchem.com/product/b077559#iupac-name-and-synonyms-for-3-bromobenzene-1-2-diol
https://www.benchchem.com/product/b077559#iupac-name-and-synonyms-for-3-bromobenzene-1-2-diol
https://www.benchchem.com/product/b077559#iupac-name-and-synonyms-for-3-bromobenzene-1-2-diol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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